methyl 4-[(3-{methyl[2-(2-pyridinyl)ethyl]amino}-1-piperidinyl)methyl]benzoate

• IUPAC Name: methyl 4-[[3-[methyl(2-pyridin-2-ylethyl)amino]piperidin-1-yl]methyl]benzoate
• InChI: InChI=1S/C22H29N3O2/c1-24(15-12-20-6-3-4-13-23-20)21-7-5-14-25(17-21)16-18-8-10-19(11-9-18)22(26)27-2/h3-4,6,8-11,13,21H,5,7,12,14-17H2,1-2H3
• InChI Key: LUGLAYUROCFFIG-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC=CC=N1)C2CCCN(C2)CC3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C22H29N3O2
• Molecular Weight: 367.5 g/mol

Description

Synthesis Analysis

The synthesis of complex organic compounds often involves multi-step reactions to introduce various functional groups or to build the molecular skeleton. While specific details on the synthesis of methyl 4-[(3-{methyl[2-(2-pyridinyl)ethyl]amino}-1-piperidinyl)methyl]benzoate were not found, the synthesis of functionalized pyridines and related heterocyclic systems often employs reactions such as condensation, cyclization, and substitution. For example, the synthesis of functionalized 4H-Pyrano[3,2-c]pyridines involves the reaction of 4-hydroxy-6-methyl-2-pyridone with different reagents, demonstrating the versatility of pyridine derivatives in heterocyclic chemistry (Mekheimer, Mohamed, & Sadek, 1997).

Molecular Structure Analysis

The molecular and crystal structures of related compounds reveal the importance of hydrogen bonds in determining the conformation and packing of molecules in crystals. For instance, derivatives of hydropyridine analyzed through X-ray diffraction show that intramolecular and intermolecular hydrogen bonds significantly influence molecular conformation and crystal packing (Kuleshova & Khrustalev, 2000).

Safety and Hazards

The compound is classified under GHS07, indicating that it may cause skin irritation or serious eye irritation. Precautionary measures include avoiding contact with skin and eyes, and using protective gloves and eye protection.